N-(1-cyanocyclopentyl)-2-{[2,2-dimethyl-1-(thiophen-2-yl)propyl]amino}acetamide

• IUPAC Name: N-(1-cyanocyclopentyl)-2-[(2,2-dimethyl-1-thiophen-2-ylpropyl)amino]acetamide
• InChI: InChI=1S/C17H25N3OS/c1-16(2,3)15(13-7-6-10-22-13)19-11-14(21)20-17(12-18)8-4-5-9-17/h6-7,10,15,19H,4-5,8-9,11H2,1-3H3,(H,20,21)
• InChI Key: HTRAUTKUERGNGZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(C1=CC=CS1)NCC(=O)NC2(CCCC2)C#N
• Molecular Formula: C17H25N3OS
• Molecular Weight: 319.5 g/mol

Description

N-(1-cyanocyclopentyl)-2-{[2,2-dimethyl-1-(thiophen-2-yl)propyl]amino}acetamide, also known as CPP-115, is a potent and selective inhibitor of the enzyme gamma-aminobutyric acid (GABA) transaminase. This enzyme is responsible for breaking down the inhibitory neurotransmitter GABA in the brain. By inhibiting GABA transaminase, CPP-115 increases the concentration of GABA in the brain, leading to enhanced GABAergic neurotransmission and potential therapeutic effects.

Mechanism of Action

N-(1-cyanocyclopentyl)-2-{[2,2-dimethyl-1-(thiophen-2-yl)propyl]amino}acetamide exerts its pharmacological effects by inhibiting GABA transaminase, the enzyme responsible for breaking down GABA in the brain. By inhibiting this enzyme, N-(1-cyanocyclopentyl)-2-{[2,2-dimethyl-1-(thiophen-2-yl)propyl]amino}acetamide increases the concentration of GABA in the brain, leading to enhanced GABAergic neurotransmission. This can result in a range of potential therapeutic effects, including anticonvulsant, anxiolytic, and antipsychotic effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-(1-cyanocyclopentyl)-2-{[2,2-dimethyl-1-(thiophen-2-yl)propyl]amino}acetamide are primarily related to its ability to increase GABA levels in the brain. This can lead to enhanced GABAergic neurotransmission, resulting in a range of potential therapeutic effects. In addition, N-(1-cyanocyclopentyl)-2-{[2,2-dimethyl-1-(thiophen-2-yl)propyl]amino}acetamide has been shown to have minimal effects on other neurotransmitter systems, suggesting a high degree of selectivity for GABA transaminase inhibition.

Advantages and Limitations for Lab Experiments

N-(1-cyanocyclopentyl)-2-{[2,2-dimethyl-1-(thiophen-2-yl)propyl]amino}acetamide has several advantages for use in laboratory experiments. It is a highly selective inhibitor of GABA transaminase, with minimal effects on other neurotransmitter systems. It has also been optimized for large-scale production, making it readily available for research purposes. However, there are some limitations to its use. N-(1-cyanocyclopentyl)-2-{[2,2-dimethyl-1-(thiophen-2-yl)propyl]amino}acetamide has a relatively short half-life, requiring frequent dosing in animal studies. In addition, its effects on GABA levels in the brain can vary depending on the dose and duration of treatment, requiring careful experimental design.

Future Directions

There are several potential future directions for research on N-(1-cyanocyclopentyl)-2-{[2,2-dimethyl-1-(thiophen-2-yl)propyl]amino}acetamide. One area of interest is its potential therapeutic applications in addiction. Preclinical studies have shown that N-(1-cyanocyclopentyl)-2-{[2,2-dimethyl-1-(thiophen-2-yl)propyl]amino}acetamide can reduce drug-seeking behavior in animal models of addiction, suggesting a potential role in the treatment of substance use disorders. Another area of interest is its potential use in combination with other drugs, such as benzodiazepines, to enhance their therapeutic effects. Finally, further studies are needed to fully understand the long-term effects of N-(1-cyanocyclopentyl)-2-{[2,2-dimethyl-1-(thiophen-2-yl)propyl]amino}acetamide on GABAergic neurotransmission and its potential for neurotoxicity.

Synthesis Methods

N-(1-cyanocyclopentyl)-2-{[2,2-dimethyl-1-(thiophen-2-yl)propyl]amino}acetamide can be synthesized using a multi-step process starting from commercially available starting materials. The synthesis involves the preparation of several intermediates, including the key intermediate 1-cyanocyclopentane, which is then coupled with 2-{[2,2-dimethyl-1-(thiophen-2-yl)propyl]amino}acetic acid to yield N-(1-cyanocyclopentyl)-2-{[2,2-dimethyl-1-(thiophen-2-yl)propyl]amino}acetamide. The synthesis has been optimized for large-scale production and has been reported in several publications.

Scientific Research Applications

N-(1-cyanocyclopentyl)-2-{[2,2-dimethyl-1-(thiophen-2-yl)propyl]amino}acetamide has been extensively studied for its potential therapeutic applications in several neurological and psychiatric disorders. Preclinical studies have shown that N-(1-cyanocyclopentyl)-2-{[2,2-dimethyl-1-(thiophen-2-yl)propyl]amino}acetamide can increase GABA levels in the brain and enhance GABAergic neurotransmission, leading to potential therapeutic effects in conditions such as epilepsy, anxiety, and addiction. Clinical trials are currently underway to evaluate the safety and efficacy of N-(1-cyanocyclopentyl)-2-{[2,2-dimethyl-1-(thiophen-2-yl)propyl]amino}acetamide in these conditions.